2-bromo-N-(3,5-dimethoxyphenyl)benzamide

• IUPAC Name: 2-bromo-N-(3,5-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO3/c1-19-11-7-10(8-12(9-11)20-2)17-15(18)13-5-3-4-6-14(13)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: PGXNNIBGASECRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC=CC=C2Br)OC
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

2-bromo-N-(3,5-dimethoxyphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has a molecular formula of C16H16BrNO3.

Mechanism of Action

The exact mechanism of action of 2-bromo-N-(3,5-dimethoxyphenyl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in the inflammatory response. It may also interfere with the signaling pathways that regulate cell growth and proliferation.
Biochemical and Physiological Effects:
2-bromo-N-(3,5-dimethoxyphenyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines and chemokines in vitro. In vivo studies have demonstrated that this compound can reduce inflammation in animal models of arthritis and colitis. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-bromo-N-(3,5-dimethoxyphenyl)benzamide in lab experiments is its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-bromo-N-(3,5-dimethoxyphenyl)benzamide. One area of interest is its potential use as an analgesic and an anti-depressant. Further studies are needed to investigate the mechanism of action of this compound in these contexts. Another direction for research is to explore the use of this compound in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, more studies are needed to optimize the synthesis method and improve the bioavailability of this compound.

Synthesis Methods

The synthesis of 2-bromo-N-(3,5-dimethoxyphenyl)benzamide involves the reaction between 3,5-dimethoxyaniline and 2-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification through column chromatography.

Scientific Research Applications

2-bromo-N-(3,5-dimethoxyphenyl)benzamide has been found to exhibit potential therapeutic properties in various scientific research studies. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial activities. This compound has also been investigated for its potential use as an analgesic and an anti-depressant.